Cas no 41820-27-3 (Dimethyl trans-3-Hexenedioate)
Dimethyl trans-3-Hexenedioate structure
Product Name:Dimethyl trans-3-Hexenedioate
CAS No:41820-27-3
MF:C8H12O4
MW:172.178483009338
CID:324316
Update Time:2023-08-02
Dimethyl trans-3-Hexenedioate Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexenedioic acid, dimethyl ester
- Dimethyl trans-3-Hexenedioate
- trans-3-Hexenedioic Acid Dimethyl Ester
- (E)-dimethyl hex-3-enedioate
- 3-Hexenedioic acid, dimethyl ester, (3E)-
- CPSQPCGPYWRIPB-ONEGZZNKSA-N
- Dimethyl trans-2-Butene-1,4-dicarboxylate
- Q63392394
- TRANS-2-BUTENE-1,4-DICARBOXYLIC ACID DIMETHYL ESTER
- trans dimethyl hex-3-endioate
- Dimethyl (3E)-3-hexenedioate
- (E)-3-Hexenedioic acid dimethyl
- 3-Hexenedioic acid dimethyl ester
- NSC222824
- VZ369
-
- Inchi: 1S/C8H12O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-4H,5-6H2,1-2H3/b4-3+
- InChI Key: CPSQPCGPYWRIPB-ONEGZZNKSA-N
- SMILES: O(C)C(C/C=C/CC(=O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 164
- XLogP3: 0.5
- Topological Polar Surface Area: 52.6
Dimethyl trans-3-Hexenedioate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
41820-27-3 (Dimethyl trans-3-Hexenedioate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent